Cas no 58073-31-7 (1,6-dichlorohexane-2,3,4,5-tetrol)

• Product Name: 1,6-dichlorohexane-2,3,4,5-tetrol
• CAS No: 58073-31-7
• MF: C₆H₁₂Cl₂O₄
• MW: 219.063080787659
• CID: 948010
• PubChem ID: 23687
• Update Time: 2025-04-19

1,6-dichlorohexane-2,3,4,5-tetrol Chemical and Physical Properties

Names and Identifiers

• 1,6-dichlorohexane-2,3,4,5-tetrol
• NSC20665
• Dichloromannitol
• NSC117358
• D-Galactitol,6-dichloro-1,6-dideoxy-
• 20847-01-2
• NSC-231339
• 58073-31-7
• 1,6-Dichloro-1,6-dideoxyhexitol
• Galactitol,6-dichloro-1,6-dideoxy-
• NSC231339
• NSC-20665
• D-Mannitol,6-dichloro-1,6-dideoxy-
• NSC-117358
• DTXSID90943098
• Dichlorodulcitol
• Mannitol,6-dichloro-1,6-dideoxy-, D-
• NSC232023
• NSC-232023

• Inchi： 1S/C6H12Cl2O4/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,9-12H,1-2H2
• InChI Key： VSYOJRJNYPFTHS-UHFFFAOYSA-N
• SMILES： ClCC(C(C(C(CCl)O)O)O)O

Computed Properties

• Exact Mass: 218.01136
• Monoisotopic Mass: 218.0112642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92